Cas no 2229453-53-4 (1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid)
1-Methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring a pyrazole core linked to a methyl-substituted oxazole moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The carboxylic acid functional group enhances its versatility as a synthetic intermediate, enabling further derivatization or coordination chemistry. Its well-defined molecular architecture offers stability and selectivity, making it suitable for targeted research in medicinal chemistry, particularly in the development of bioactive molecules. The compound's purity and consistent performance are critical for reproducible results in experimental settings. Its structural features may also contribute to binding affinity in enzyme inhibition studies.
2229453-53-4 structure
Product Name:1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid
CAS No:2229453-53-4
MF:C9H9N3O3
MW:207.186061620712
CID:5945269
PubChem ID:165618429
Update Time:2025-05-27
1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid
- 2229453-53-4
- EN300-1815611
-
- Inchi： 1S/C9H9N3O3/c1-5-3-7(11-15-5)8-6(9(13)14)4-10-12(8)2/h3-4H,1-2H3,(H,13,14)
- InChI Key： LRVJTRVHIJFCNT-UHFFFAOYSA-N
- SMILES： O1C(C)=CC(C2=C(C(=O)O)C=NN2C)=N1
Computed Properties
- Exact Mass: 207.06439116g/mol
- Monoisotopic Mass: 207.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 81.2Ų
1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1815611-0.05g |
1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid |
2229453-53-4 | 0.05g |
$1140.0 | 2023-09-19 | ||
| Enamine | EN300-1815611-0.1g |
1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid |
2229453-53-4 | 0.1g |
$1195.0 | 2023-09-19 | ||
| Enamine | EN300-1815611-0.25g |
1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid |
2229453-53-4 | 0.25g |
$1249.0 | 2023-09-19 | ||
| Enamine | EN300-1815611-0.5g |
1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid |
2229453-53-4 | 0.5g |
$1302.0 | 2023-09-19 | ||
| Enamine | EN300-1815611-1.0g |
1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid |
2229453-53-4 | 1g |
$1357.0 | 2023-06-03 | ||
| Enamine | EN300-1815611-2.5g |
1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid |
2229453-53-4 | 2.5g |
$2660.0 | 2023-09-19 | ||
| Enamine | EN300-1815611-5.0g |
1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid |
2229453-53-4 | 5g |
$3935.0 | 2023-06-03 | ||
| Enamine | EN300-1815611-10.0g |
1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid |
2229453-53-4 | 10g |
$5837.0 | 2023-06-03 | ||
| Enamine | EN300-1815611-1g |
1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid |
2229453-53-4 | 1g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1815611-5g |
1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid |
2229453-53-4 | 5g |
$3935.0 | 2023-09-19 |
1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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